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Compound of Interest

Compound Name: Forestine

Cat. No.: B13851600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, origin, and

preliminary characterization of Forestine, a C19-diterpenoid alkaloid. As a novel natural

product, the complete pharmacological profile of Forestine is still under investigation. This

document consolidates the currently available scientific information, presenting it in a structured

format to facilitate further research and development.

Discovery and Origin
Forestine is a naturally occurring C19-diterpenoid alkaloid isolated from the roots of Aconitum

forrestii Stapf, a plant belonging to the Ranunculaceae family. The initial discovery and

structural elucidation of Forestine were reported in the context of phytochemical investigations

of this plant species, which is known to produce a variety of complex alkaloids.

The isolation of Forestine was first described by S. W. Pelletier and colleagues. Their work,

along with subsequent studies, has been instrumental in characterizing this and other related

alkaloids from Aconitum forrestii.

Physicochemical Properties
A summary of the key physicochemical properties of Forestine is provided in the table below.

This information is essential for its handling, formulation, and further analytical studies.
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Property Value Reference

Molecular Formula C₃₃H₄₇NO₉ [1]

Molecular Weight 601.73 g/mol [1]

CAS Number 91794-14-8 [1]

Class C19-Diterpenoid Alkaloid [1]

Source Organism Aconitum forrestii Stapf (roots) [1]

Experimental Protocols
Detailed experimental protocols for the isolation and purification of Forestine are crucial for its

further study. While the complete, detailed procedures are proprietary to the initial research, a

generalized workflow can be inferred from standard phytochemical practices for diterpenoid

alkaloids.

General Isolation and Purification Workflow
The isolation of Forestine from the roots of Aconitum forrestii typically involves a multi-step

process designed to separate the complex mixture of alkaloids present in the plant material.

The following diagram illustrates a logical workflow for this process.
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Extraction

Acid-Base Partitioning

Chromatographic Separation

Dried and Powdered Roots of Aconitum forrestii

Maceration with Solvent (e.g., Ethanol)

Filtration and Concentration

Crude Alkaloidal Extract

Dissolution in Acidic Water

Extraction with Organic Solvent (e.g., Chloroform) Basification of Aqueous Layer (e.g., with NH4OH)

Aqueous Layer

Extraction with Organic Solvent

Crude Diterpenoid Alkaloid Fraction

Column Chromatography (e.g., Silica Gel)

Fraction Collection

Thin Layer Chromatography (TLC) Analysis

Further Purification (e.g., Preparative HPLC)

Isolated Forestine

Click to download full resolution via product page

A generalized workflow for the isolation of Forestine.
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Structure Elucidation
The chemical structure of Forestine was determined through a combination of spectroscopic

techniques. These methods are fundamental in natural product chemistry for elucidating the

complex three-dimensional arrangement of atoms in a molecule.

Spectroscopic Analysis Workflow
The logical flow of spectroscopic data acquisition and interpretation for the structural

elucidation of a novel compound like Forestine is depicted below.
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Data Acquisition

Structural Analysis

Isolated Forestine

Mass Spectrometry (MS)
- Molecular Weight

- Elemental Composition

Infrared (IR) Spectroscopy
- Functional Groups

Nuclear Magnetic Resonance (NMR)
- 1H NMR

- 13C NMR
- 2D NMR (COSY, HMQC, HMBC)

Fragment Analysis (MS) Functional Group Identification (IR) Carbon-Hydrogen Framework (NMR) Connectivity and Stereochemistry (2D NMR)

Proposed Structure of Forestine
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Pure Forestine

In Vitro Cytotoxicity Assays
(e.g., MTT, LDH)

Target-Based Screening
(e.g., Enzyme Inhibition, Receptor Binding)

Phenotypic Screening
(e.g., Anti-inflammatory, Antimicrobial)

Identification of Lead Activities

Mechanism of Action Studies
- Signaling Pathway Analysis

- Molecular Docking

In Vivo Efficacy and Toxicity Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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